Cas no 1869-67-6 (Benzenamine,2,4-dinitro-N-[3-(trifluoromethyl)phenyl]-)

• Product Name: Benzenamine,2,4-dinitro-N-[3-(trifluoromethyl)phenyl]-
• CAS No: 1869-67-6
• MF: C₁₃H₈F₃N₃O₄
• MW: 327.215533256531
• CID: 226755
• PubChem ID: 15857
• Update Time: 2025-04-19

Benzenamine,2,4-dinitro-N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4-dinitro-N-[3-(trifluoromethyl)phenyl]-
• 2,4-Dinitro-N-[3-(trifluoromethyl)phenyl]aniline
• 2,4-Dinitro-N-(3-(trifluoromethyl)phenyl)aniline
• 2,4-DINITRO-3'-(TRIFLUOROMETHYL)DIPHENYLAMINE
• AKOS001073447
• Z31203375
• 1869-67-6
• 2,4-dinitro-N-(m-trifluoromethylphenyl)aniline
• DTXSID60171947
• UPCMLD0ENAT0518-4949:001

• Inchi： 1S/C13H8F3N3O4/c14-13(15,16)8-2-1-3-9(6-8)17-11-5-4-10(18(20)21)7-12(11)19(22)23/h1-7,17H
• InChI Key： YXUQXJASUOZRHT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 327.04674
• Monoisotopic Mass: 327.04669023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 402.3±45.0 °C at 760 mmHg
• Flash Point: 197.1±28.7 °C
• PSA: 98.31
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzenamine,2,4-dinitro-N-[3-(trifluoromethyl)phenyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)